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Compound of Interest

Compound Name: 3-Phenoxybenzoyl cyanide

Cat. No.: B042598 Get Quote

For Researchers, Scientists, and Drug Development Professionals

3-Phenoxybenzoyl cyanide is a key intermediate in the synthesis of various commercial

products, most notably a class of synthetic pyrethroid insecticides. The efficiency and viability

of its production are of significant interest in both academic research and industrial

applications. This guide provides a comparative analysis of four principal synthetic routes to 3-
phenoxybenzoyl cyanide, offering a side-by-side look at their methodologies, performance,

and the necessary experimental conditions.

Comparison of Synthetic Routes
The following table summarizes the key quantitative data for the different synthetic pathways to

3-phenoxybenzoyl cyanide.
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Visualizing the Synthetic Pathways
The following diagrams illustrate the logical flow of each synthetic route to 3-phenoxybenzoyl
cyanide.

Route 1: Cyanation of Acyl Chloride Route 2: From Aldehyde via Cyanohydrin Route 3: Rosenmund-von Braun Reaction Route 4: Sandmeyer Reaction

3-Phenoxybenzoyl chloride

3-Phenoxybenzoyl cyanide

CuCN, 210-230°C

3-Phenoxybenzaldehyde

3-Phenoxybenzaldehyde
cyanohydrin acetate

NaCN, Acetic Anhydride, 0-5°C

3-Phenoxybenzoyl cyanide

MnO₂, Dioxane, RT

3-Phenoxybromobenzene

3-Phenoxybenzonitrile*

CuCN, Pyridine, 200°C

3-Phenoxyaniline

3-Phenoxybenzenediazonium
chloride

NaNO₂, HCl, 0-5°C

3-Phenoxybenzonitrile*

CuCN, KCN, 60-70°C

*Note: Routes 3 and 4 yield 3-phenoxybenzonitrile, an isomer of the target molecule.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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